Cas no 780800-72-8 (Pyridine,2-methyl-3-(1-methylethyl)-, 1-oxide)

• Product Name: Pyridine,2-methyl-3-(1-methylethyl)-, 1-oxide
• CAS No: 780800-72-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 553772
• PubChem ID: 23530578
• Update Time: 2025-04-19

Pyridine,2-methyl-3-(1-methylethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-methyl-3-(1-methylethyl)-, 1-oxide
• Pyridine, 2-methyl-3-(1-methylethyl)-, 1-oxide (9CI)
• 3-Isopropyl-2-methylpyridine 1-oxide
• 3-isopropyl-2-methyl-1-oxidopyridin-1-ium
• SCHEMBL2084959
• 3-isopropyl-2-methyl-pyridine 1-oxide
• HFYXLYIBOCMSFZ-UHFFFAOYSA-N
• 3-Isopropyl-2-methylpyridine1-oxide
• 780800-72-8

• Inchi： 1S/C9H13NO/c1-7(2)9-5-4-6-10(11)8(9)3/h4-7H,1-3H3
• InChI Key： HFYXLYIBOCMSFZ-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C(C=1C)C(C)C

Computed Properties

• Exact Mass: 151.1
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.5A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines